Cas no 297146-47-5 (3-(2,2-Dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxamide)

• Product Name: 3-(2,2-Dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxamide
• CAS No: 297146-47-5
• MF: C₁₆H₁₉Cl₂NO
• MW: 312.234162569046
• CID: 5013139
• Update Time: 2025-10-31

3-(2,2-Dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropanecarboxamide
• STK809550
• 3-(2,2-dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxamide
• Z57214704
• 3-(2,2-DICHLORO-VINYL)2,2-DI-ME-CYCLOPROPANECARBOXYLIC ACID (2,4-DI-ME-PH)AMIDE
• 3-(2,2-dichlorovinyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropanecarboxamide
• 3-(2,2-Dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxamide

• Inchi： 1S/C16H19Cl2NO/c1-9-5-6-12(10(2)7-9)19-15(20)14-11(8-13(17)18)16(14,3)4/h5-8,11,14H,1-4H3,(H,19,20)
• InChI Key： AGBJMTQPMLUICF-UHFFFAOYSA-N
• SMILES： Cl/C(=C/C1C(C(NC2C=CC(C)=CC=2C)=O)C1(C)C)/Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 415
• XLogP3: 4.8
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,2-Dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxamide

Recent Advances in the Study of 3-(2,2-Dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxamide (CAS: 297146-47-5)

The compound 3-(2,2-Dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxamide (CAS: 297146-47-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carboxamide structure, has shown promising potential in various applications, including agrochemical and pharmaceutical development. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the compound's role as a potential insecticide. Studies have demonstrated its efficacy against a range of insect pests, with particular emphasis on its mode of action at the molecular level. The dichloroethenyl and dimethylphenyl groups are believed to contribute to its binding affinity with target proteins in insect nervous systems, leading to disruption of normal physiological functions. Advanced computational modeling and X-ray crystallography have been employed to elucidate these interactions, offering a foundation for the design of more potent derivatives.

In addition to its pesticidal properties, recent research has explored the pharmaceutical potential of 297146-47-5. Preliminary in vitro studies suggest that the compound may exhibit activity against certain pathogenic bacteria and fungi, possibly due to its ability to interfere with microbial cell wall synthesis. These findings have spurred further investigations into its pharmacokinetics and toxicity profiles, which are critical for assessing its suitability as a therapeutic agent. Notably, modifications to the carboxamide moiety have been shown to enhance its bioavailability and reduce off-target effects.

The synthesis of 3-(2,2-Dichloroethenyl)-N-(2,4-dimethylphenyl)-2,2-dimethylcyclopropane-1-carboxamide has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with green chemistry principles being increasingly incorporated to minimize environmental impact. Catalytic methods, such as palladium-catalyzed cross-coupling reactions, have proven particularly effective in constructing the dichloroethenyl group, while protecting group strategies have been optimized to ensure the integrity of the cyclopropane ring during synthesis.

Looking ahead, the future of 297146-47-5 research appears promising. Ongoing studies are expected to delve deeper into its structure-activity relationships, potentially leading to the discovery of analogs with enhanced properties. Collaborative efforts between academia and industry are likely to accelerate the translation of these findings into practical applications, whether in agriculture or medicine. As the body of knowledge around this compound continues to grow, it stands as a testament to the dynamic interplay between chemical innovation and biological discovery.